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Compound of Interest

Compound Name: (+)-U-50488 hydrochloride

Cat. No.: B1662555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the administration of (+)-U-50488
hydrochloride, a selective κ-opioid receptor agonist, in mice for research purposes. This

document includes detailed protocols for various administration routes, a summary of reported

dosages, and an overview of the compound's signaling pathways.

Data Presentation: Quantitative Overview
The following tables summarize reported dosages of (+)-U-50488 hydrochloride for different

administration routes in mice, based on published literature. Dosages can vary depending on

the specific research question, mouse strain, and experimental model.
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Administration
Route

Dosage Range
(mg/kg)

Mouse Strain
Observed
Effect(s)

Reference(s)

Intraperitoneal

(IP)
2, 5, 10, 25 C57Bl/6 Antinociception [1]

5 C57Bl/6

Potentiation of

cocaine-

conditioned

place preference

[1]

10, 20 Swiss
Visceral

analgesia
[2]

25 (twice daily) Swiss-Webster
Induction of

tolerance
[3]

Subcutaneous

(SC)
2 C57BL/6J

No effect on

brain-stimulation

reward

thresholds

[4]

Local

(Intraplantar)
3, 9 µ g/paw Not specified

Peripheral

antinociception
[5]

Experimental Protocols
Preparation of (+)-U-50488 Hydrochloride Solution
For systemic administration, (+)-U-50488 hydrochloride is typically dissolved in a sterile,

isotonic vehicle.

Vehicle: Sterile 0.9% saline is the most commonly used vehicle.

Preparation:

Weigh the desired amount of (+)-U-50488 hydrochloride powder using an analytical

balance.
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In a sterile container, dissolve the powder in the appropriate volume of sterile 0.9% saline

to achieve the desired final concentration.

Vortex or gently agitate the solution until the compound is completely dissolved.

Filter the solution through a 0.22 µm syringe filter into a new sterile vial to ensure sterility,

especially for intravenous injections.

Storage: Store stock solutions as recommended by the manufacturer, typically protected

from light. For short-term use, refrigeration at 2-8°C is often appropriate. For long-term

storage, aliquoting and freezing at -20°C or -80°C may be necessary to prevent degradation

from repeated freeze-thaw cycles. Always refer to the manufacturer's specific storage

instructions.

Intraperitoneal (IP) Injection Protocol
Intraperitoneal injection is a common route for systemic administration, offering rapid

absorption.

Materials:

Prepared (+)-U-50488 hydrochloride solution

Sterile syringes (1 ml or smaller)

Sterile needles (25-30 gauge)

70% ethanol or other suitable disinfectant

Animal scale

Procedure:

Animal Handling and Restraint: Gently restrain the mouse by grasping the loose skin at the

scruff of the neck, ensuring a firm but not restrictive grip. The "three-finger" restraint method

is recommended.[6] The animal should be positioned to expose the abdomen.
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Injection Site Identification: The preferred injection site is the lower right quadrant of the

abdomen.[6][7] This location helps to avoid puncturing the cecum, bladder, or major blood

vessels.

Disinfection: Swab the injection site with 70% ethanol.

Needle Insertion: Tilt the mouse's head slightly downwards. Insert the needle, bevel up, at a

30-45° angle into the skin and through the abdominal wall.[6]

Aspiration: Gently pull back on the syringe plunger to ensure no fluid (blood or urine) or air is

aspirated. If fluid is drawn, withdraw the needle and re-insert at a different site with a new

sterile needle.

Injection: Once correct placement is confirmed, inject the solution smoothly and steadily. The

maximum recommended injection volume for a mouse is typically 10 ml/kg.[8]

Withdrawal and Monitoring: Withdraw the needle and return the mouse to its cage. Monitor

the animal for any signs of distress or adverse reactions.

Subcutaneous (SC) Injection Protocol
Subcutaneous injection provides a slower, more sustained release of the compound compared

to IP injection.

Materials:

Prepared (+)-U-50488 hydrochloride solution

Sterile syringes (1 ml or smaller)

Sterile needles (26-27 gauge)

70% ethanol or other suitable disinfectant

Animal scale

Procedure:
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Animal Handling and Restraint: Restrain the mouse by scruffing the loose skin between the

shoulder blades.[9][10]

Injection Site Identification: The area between the shoulder blades is the most common site

for SC injections.

Tenting the Skin: Gently lift the scruffed skin to form a "tent".

Needle Insertion: Insert the needle, bevel up, into the base of the skin tent, parallel to the

animal's body.[11]

Aspiration: Gently pull back on the plunger to check for blood. If blood appears, withdraw the

needle and re-insert in a new location.[9]

Injection: Inject the solution into the subcutaneous space. A small bleb or lump will form

under the skin.

Withdrawal and Monitoring: Withdraw the needle and gently massage the area to aid in

dispersal of the solution. Return the mouse to its cage and monitor for any adverse effects.

Mandatory Visualizations
Experimental Workflow for (+)-U-50488 Hydrochloride
Administration in Mice
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Solution Preparation

Administration

General Procedure

Weigh (+)-U-50488 HCl

Dissolve in Vehicle (e.g., 0.9% Saline)

Sterile Filter (0.22 µm)

Calculate Dose based on Body Weight

Select Administration Route

Intraperitoneal (IP)

Common

Subcutaneous (SC)

Common

Other Routes (e.g., IV, Oral)

Less Common

Restrain Mouse

Disinfect Injection Site

Administer Drug

Monitor Animal Post-injection

Click to download full resolution via product page

Caption: Workflow for preparing and administering (+)-U-50488 hydrochloride to mice.
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Signaling Pathway of κ-Opioid Receptor Activation by
(+)-U-50488
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Caption: Simplified signaling pathways activated by (+)-U-50488 binding to the κ-opioid

receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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